4-Benzyloxy-3-methoxystyrene

Coating Technologies - Repellency Coating

Scientific Field: Coating Technologies

Application Summary: 4-Benzyloxy-3-methoxystyrene is used in the manufacturing of repellency coatings, which are applied to surfaces to impart water and oil repellent properties .

Methods of Application: The compound is formulated into a coating solution and applied to the target surface. After application, the coating is cured, either thermally or using UV radiation, to form a cross-linked network that provides repellency.

Results and Outcomes: The coatings demonstrate enhanced repellency characteristics, with contact angle measurements often used to quantify the degree of hydrophobicity or oleophobicity achieved.

Coating Technologies - Lubrication Coating

Application Summary: In lubrication coatings, 4-Benzyloxy-3-methoxystyrene contributes to the reduction of friction between surfaces, enhancing the lubricity of the coated substrate .

Methods of Application: Similar to repellency coatings, it is applied as a part of a solution and cured to form a smooth, lubricious layer.

Results and Outcomes: The effectiveness is measured by the decrease in the coefficient of friction and wear rate in tribological tests.

Coating Technologies - Particle Modification Coating

Scientific Field: Material Science

Application Summary: This compound is used to modify the surface properties of particles, improving their dispersion, compatibility, and functionality in various matrices .

Methods of Application: Particles are treated with a solution containing 4-Benzyloxy-3-methoxystyrene, which grafts onto the surface upon curing.

Results and Outcomes: Modified particles show improved performance in composite materials, with better mechanical properties and stability.

Coating Technologies - Adhesion Promotion Coating

Scientific Field: Adhesive Technology

Application Summary: It is employed in coatings that enhance the adhesion of paints, inks, or other coatings to a substrate .

Methods of Application: The compound is incorporated into primer formulations and applied prior to the main coating to improve interfacial bonding.

Results and Outcomes: Quantitative adhesion tests, such as pull-off or tape tests, demonstrate the improved adhesion strength.

Coating Technologies - Fluorescent Coating

Scientific Field: Optical Materials

Application Summary: 4-Benzyloxy-3-methoxystyrene is used in the production of fluorescent coatings, which emit light upon exposure to specific wavelengths .

Methods of Application: The compound is mixed with fluorescent dyes and applied as a thin film. Upon UV or visible light excitation, the coating emits light.

Results and Outcomes: The fluorescence intensity and wavelength are key metrics, often measured using spectrofluorometry.

Organic Synthesis

Scientific Field: Organic Chemistry

Application Summary: 4-Benzyloxy-3-methoxystyrene is used as a precursor in organic synthesis to create complex molecules due to its reactive vinyl group, which can undergo various chemical reactions .

Methods of Application: It is often used in cross-coupling reactions, such as Heck or Suzuki reactions, where it acts as a vinylating agent to introduce the styrene moiety into other molecules.

Medicinal Chemistry

Scientific Field: Medicinal Chemistry

Application Summary: In medicinal chemistry, 4-Benzyloxy-3-methoxystyrene is explored for its potential as a pharmacophore, contributing to the drug discovery process .

Methods of Application: The compound is used in the synthesis of small molecule libraries that are screened for biological activity against a range of targets.

Results and Outcomes: Some derivatives have shown promising activity in preliminary biological assays, indicating potential therapeutic applications.

Material Science - Nanotechnology

Scientific Field: Nanotechnology

Application Summary: This compound is utilized in the field of nanotechnology to modify the surface of nanoparticles, enhancing their solubility and stability in various solvents .

Methods of Application: Nanoparticles are functionalized with 4-Benzyloxy-3-methoxystyrene through surface-initiated polymerization, creating a polymer shell.

Results and Outcomes: Functionalized nanoparticles exhibit improved dispersion in solvents, which is crucial for their application in drug delivery and diagnostic imaging.

Analytical Chemistry

Scientific Field: Analytical Chemistry

Application Summary: 4-Benzyloxy-3-methoxystyrene is used in the development of analytical methods for the detection and quantification of various compounds .

Methods of Application: It is incorporated into stationary phases for chromatography or used as a derivatization agent to enhance the detection sensitivity of certain analytes.

Results and Outcomes: The use of this compound in analytical methods has led to increased resolution and sensitivity in the detection of small molecules.

Environmental Science

Scientific Field: Environmental Science

Application Summary: The compound’s role in environmental science includes its use in the synthesis of materials that can capture and remove pollutants from the environment .

Methods of Application: 4-Benzyloxy-3-methoxystyrene is polymerized to form materials with specific affinities for certain pollutants, which are then used in filtration systems.

Results and Outcomes: These materials have demonstrated the ability to effectively capture and remove pollutants, contributing to cleaner air and water.

Electronics

Scientific Field: Electronics

Application Summary: In the electronics industry, 4-Benzyloxy-3-methoxystyrene is investigated for its electrical properties and potential use in organic electronic devices .

There is limited research available on the specific applications of 4-Benzyloxy-3-methoxystyrene. However, due to the presence of the vinyl group (C=C), it holds potential for applications in polymer chemistry, particularly in the development of new functional polymers [].

Molecular Structure Analysis

4-Benzyloxy-3-methoxystyrene has the molecular formula C16H16O2. Its structure consists of a benzene ring with two substituents:

• A methoxy group (OCH3) at the 3rd position. This group introduces an electron-donating effect to the molecule.
• A benzyloxy group (OCH2Ph) at the 4th position. This group consists of a phenyl ring (Ph) attached to an oxygen atom which is then linked to the benzene ring. The phenyl ring can introduce weak pi-pi interactions with other aromatic rings.

A key feature of the molecule is the presence of a vinyl group (CH=CH2) attached to the benzene ring at the 1st position. This double bond makes the molecule susceptible to various addition reactions and can be a reactive site for further functionalization [].

Chemical Reactions Analysis

Due to the presence of the vinyl group, 4-Benzyloxy-3-methoxystyrene can participate in various chemical reactions, including:

• Addition reactions: The vinyl group can undergo addition reactions with various reagents, such as hydrogen halides (HX), halogens (X2), and alcohols (ROH), to form substituted derivatives. For example, the reaction with hydrogen bromide (HBr) can be represented as:

C6H5CH2OC6H3(OCH3)CH=CH2 + HBr → C6H5CH2OC6H3(OCH3)CH2CH2Br (Equation 1)

• Polymerization: The vinyl group can participate in polymerization reactions to form polymers with interesting properties. The specific type of polymerization and the resulting polymer characteristics would depend on the reaction conditions and catalysts used.

Physical And Chemical Properties Analysis

• Physical state: Likely a solid or viscous liquid at room temperature.
• Melting point and boiling point: Expected to be relatively high due to the presence of the aromatic rings and the benzyloxy group.
• Solubility: Likely soluble in organic solvents such as dichloromethane, chloroform, and acetone due to the aromatic character. Solubility in water is expected to be low due to the lack of polar functional groups.
• Stability: The molecule is expected to be relatively stable under ambient conditions. However, prolonged exposure to light or heat might promote degradation.